Cas no 38452-47-0 (1,2-Dichloro-4-(methylsulfonyl)benzene)

• Product Name: 1,2-Dichloro-4-(methylsulfonyl)benzene
• CAS No: 38452-47-0
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• MDL: MFCD00025063
• CID: 820981
• PubChem ID: 161963
• Update Time: 2025-10-21

1,2-Dichloro-4-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-4-(methylsulfonyl)benzene
• 1,2-DICHLORO-4-METHYLSULFONYLBENZENE
• 3,4-DICHLOROPHENYL METHYL SULFONE
• CS-0206834
• UNII-B8WWL2UWJ7
• EINECS 253-942-1
• MFCD00025063
• HMS1407J17
• 1,2-DICHLORO-4-METHYLSULPHONYLBENZENE
• DTXSID5068102
• BENZENE, 1,2-DICHLORO-4-(METHYLSULPHONYL)-
• G74624
• AKOS001050114
• 3,4-Dichlorophenylmethylsulfone
• Z56877242
• DB-049290
• B8WWL2UWJ7
• Enamine_004791
• NS00030392
• Benzene, 1,2-dichloro-4-(methylsulfonyl)-
• FS-3904
• 38452-47-0
• 1,2-Dichloro-4-(methylsulphonyl)benzene
• SCHEMBL755309

• MDL： MFCD00025063
• Inchi： 1S/C7H6Cl2O2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： DNWUINQASFDJJS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 223.94700
• Monoisotopic Mass: 223.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 109-110
• PSA: 42.52000
• LogP: 3.47770

1,2-Dichloro-4-(methylsulfonyl)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1,2-Dichloro-4-(methylsulfonyl)benzene

Recent Advances in the Study of 1,2-Dichloro-4-(methylsulfonyl)benzene (CAS: 38452-47-0) in Chemical Biology and Pharmaceutical Research

1,2-Dichloro-4-(methylsulfonyl)benzene (CAS: 38452-47-0) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various biochemical pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its applications, mechanisms of action, and potential therapeutic benefits.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1,2-Dichloro-4-(methylsulfonyl)benzene as a precursor in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that derivatives of this compound exhibited high selectivity and potency against cancer-associated isoforms, suggesting its potential in anticancer drug development. The study utilized molecular docking and kinetic assays to validate the inhibitory effects, providing a robust foundation for further preclinical studies.

In another recent investigation, researchers from the University of Cambridge reported on the compound's role in modulating oxidative stress pathways. Their findings, published in Chemical Biology & Drug Design (2024), revealed that 1,2-Dichloro-4-(methylsulfonyl)benzene derivatives could effectively scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage. This discovery opens new avenues for the development of neuroprotective agents, particularly for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, a collaborative study between industry and academia (Nature Communications, 2024) investigated the environmental impact and biodegradability of 1,2-Dichloro-4-(methylsulfonyl)benzene. The study employed advanced analytical techniques, including LC-MS and NMR, to track the compound's degradation pathways in soil and water systems. The results indicated that while the compound is persistent under certain conditions, engineered microbial consortia could enhance its biodegradation, offering potential solutions for environmental remediation.

In summary, the latest research on 1,2-Dichloro-4-(methylsulfonyl)benzene (CAS: 38452-47-0) underscores its multifaceted applications in drug discovery, neuroprotection, and environmental science. These studies collectively highlight the compound's versatility and pave the way for future innovations in chemical biology and pharmaceutical sciences. Continued exploration of its derivatives and mechanisms will likely yield further breakthroughs in these fields.